Cas no 256431-72-8 ((E)-3-2-Cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl-2-propenenitrile)
(E)-3-[2-Cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl]-2-propenenitrile is a specialized organic compound featuring a quinoline core substituted with a cyclopropyl group, a 4-fluorophenyl moiety, and an acrylonitrile side chain. Its structure suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly in the development of biologically active molecules. The presence of the fluorophenyl group may enhance binding affinity in target interactions, while the conjugated nitrile functionality offers reactivity for further derivatization. This compound’s well-defined stereochemistry (E-configuration) ensures consistency in downstream applications. Its synthesis and purity are critical for research in medicinal chemistry, where precise structural control is essential for optimizing activity and selectivity.
256431-72-8 structure
Product Name:(E)-3-2-Cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl-2-propenenitrile
CAS No:256431-72-8
MF:C21H15FN2
MW:314.355608224869
MDL:MFCD11042688
CID:67272
PubChem ID:9948752
Update Time:2025-06-09
(E)-3-2-Cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl-2-propenenitrile Chemical and Physical Properties
Names and Identifiers
-
- (E)-3-(2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)acrylonitrile
- (E)-3-(2-Cyclopropyl-4-(4-fluorophenyl)-quinolin-3-yl)acrylonitrile
- (E)-3-[2-CYCLOPROPYL-4-(4-FLUOROPHENYL)-3-QUINOLINYL]-2-PROPENENITRILE
- 2-Propenenitrile, 3-[2-cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl]-, (2E)-
- Pitavstatin PC2
- (2E)-3-[2-cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]prop-2-enenitrile
- (E)-3-[2-Cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl]-2-propopenenitrile
- C21H15FN2
- CC0262
- X6297
- 431C728
- (E)-3-[2-cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]prop-2-enenitrile
- A817943
- (2E)-3-[2-Cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl]-2-propenenitrile
- 256431-72-8
- DS-5726
- CS-0156041
- AKOS015900477
- DTXSID701152596
- D82572
- AC-2058
- MFCD11042688
- (E)-3-2-Cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl-2-propenenitrile
-
- MDL： MFCD11042688
- Inchi： 1S/C21H15FN2/c22-16-11-9-14(10-12-16)20-17-4-1-2-6-19(17)24-21(15-7-8-15)18(20)5-3-13-23/h1-6,9-12,15H,7-8H2/b5-3+
- InChI Key： BFDPBLWCXIOOLM-HWKANZROSA-N
- SMILES： FC1C=CC(=CC=1)C1C2C=CC=CC=2N=C(C=1/C=C/C#N)C1CC1
Computed Properties
- Exact Mass: 314.12200
- Monoisotopic Mass: 314.12192665g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 509
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.7
- XLogP3: 4.6
Experimental Properties
- Density: 1.264
- Boiling Point: 494.251°C at 760 mmHg
- Flash Point: 252.714°C
- Refractive Index: 1.686
- PSA: 36.68000
- LogP: 5.45508
(E)-3-2-Cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl-2-propenenitrile Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Sealed in dry,Room Temperature(BD245116)
(E)-3-2-Cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl-2-propenenitrile Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(E)-3-2-Cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl-2-propenenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HJ227-5g |
(E)-3-2-Cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl-2-propenenitrile |
256431-72-8 | 97% | 5g |
￥1187.0 | 2022-07-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HJ227-1g |
(E)-3-2-Cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl-2-propenenitrile |
256431-72-8 | 97% | 1g |
￥394.0 | 2022-07-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HJ227-200mg |
(E)-3-2-Cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl-2-propenenitrile |
256431-72-8 | 97% | 200mg |
￥130.0 | 2022-07-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HJ227-50mg |
(E)-3-2-Cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl-2-propenenitrile |
256431-72-8 | 97% | 50mg |
￥56.0 | 2022-07-29 | |
| Chemenu | CM144712-5g |
(E)-3-(2-Cyclopropyl-4-(4-fluorophenyl)-quinolin-3-yl)acrylonitrile |
256431-72-8 | 95% | 5g |
$184 | 2021-08-05 | |
| Chemenu | CM144712-10g |
(E)-3-(2-Cyclopropyl-4-(4-fluorophenyl)-quinolin-3-yl)acrylonitrile |
256431-72-8 | 95% | 10g |
$271 | 2021-08-05 | |
| Chemenu | CM144712-25g |
(E)-3-(2-Cyclopropyl-4-(4-fluorophenyl)-quinolin-3-yl)acrylonitrile |
256431-72-8 | 95% | 25g |
$505 | 2021-08-05 | |
| abcr | AB491860-1 g |
(E)-3-(2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)acrylonitrile; . |
256431-72-8 | 1g |
€78.90 | 2023-06-15 | ||
| abcr | AB491860-5 g |
(E)-3-(2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)acrylonitrile; . |
256431-72-8 | 5g |
€296.50 | 2022-07-29 | ||
| Chemenu | CM144712-1g |
(E)-3-(2-Cyclopropyl-4-(4-fluorophenyl)-quinolin-3-yl)acrylonitrile |
256431-72-8 | 95% | 1g |
$78 | 2023-02-17 |
(E)-3-2-Cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl-2-propenenitrile Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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